Cas no 1706457-29-5 (2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine)

• Product Name: 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine
• CAS No: 1706457-29-5
• MF: C₁₄H₂₃N₅
• MW: 261.365922212601
• CID: 5191215
• Update Time: 2025-06-09

2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine
• Pyrimidine, 2-methyl-4-(1-piperazinyl)-6-(1-piperidinyl)-

• Inchi： 1S/C14H23N5/c1-12-16-13(18-7-3-2-4-8-18)11-14(17-12)19-9-5-15-6-10-19/h11,15H,2-10H2,1H3
• InChI Key： QYMBBUGQRZLDOW-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCCCC2)=CC(N2CCNCC2)=N1

Additional information on 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine

Recent Advances in the Study of 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine (CAS: 1706457-29-5)

The compound 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine (CAS: 1706457-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperazine and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine exhibits selective inhibition against specific kinase targets, with notable efficacy in reducing cell proliferation in certain cancer cell lines. These findings suggest its potential as a lead compound for oncology therapeutics.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic profile. Studies have indicated favorable absorption and distribution properties, although challenges remain in optimizing its metabolic stability and bioavailability. Advanced formulation strategies, such as nanoparticle encapsulation and prodrug approaches, are currently under investigation to address these limitations and enhance its therapeutic index.

Another promising avenue of research involves the compound's application in neurodegenerative diseases. Preclinical models have shown that 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine can modulate neuroinflammatory pathways, potentially offering neuroprotective effects. These findings are particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression.

Despite these advancements, several challenges remain. The precise molecular mechanisms underlying the compound's biological activities are not yet fully elucidated, and further structural-activity relationship (SAR) studies are needed to optimize its potency and selectivity. Additionally, comprehensive toxicological evaluations are essential to ensure its safety profile before advancing to clinical trials.

In conclusion, 2-Methyl-4-piperazin-1-yl-6-piperidin-1-yl-pyrimidine (CAS: 1706457-29-5) represents a versatile scaffold with broad therapeutic potential. Ongoing research efforts are focused on refining its pharmacological properties and expanding its applications across various disease areas. As the scientific community continues to uncover its mechanisms and optimize its design, this compound may emerge as a valuable tool in the development of next-generation therapeutics.